Cas no 1261727-79-0 (2-Hydroxy-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Hydroxy-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261727-79-0
• MF: C₁₂H₇F₃N₂O₃
• MW: 284.190793275833
• CID: 4800147
• Update Time: 2025-11-06

2-Hydroxy-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7F3N2O3/c13-12(14,15)9-3-1-7(2-4-9)8-5-10(17(19)20)11(18)16-6-8/h1-6H,(H,16,18)
• InChI Key： ODLDRVSZJWCXQU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CNC(C(=C1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 483
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9

Additional information on 2-Hydroxy-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2-Hydroxy-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261727-79-0)

2-Hydroxy-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261727-79-0) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with hydroxy, nitro, and trifluoromethylphenyl groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

The compound's CAS number 1261727-79-0 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its nitro and hydroxy functional groups contribute to its reactivity, enabling diverse chemical transformations. The trifluoromethylphenyl moiety enhances its lipophilicity, a property highly sought after in drug design to improve membrane permeability. This combination of features positions 2-Hydroxy-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine as a versatile building block in medicinal chemistry.

Recent trends in AI-driven drug discovery have amplified interest in such compounds, as they are frequently used in high-throughput screening and virtual libraries. Computational models often highlight scaffolds like this for their drug-like properties, aligning with the industry's focus on fragment-based drug design. Additionally, the trifluoromethyl group is a hotspot in modern agrochemicals due to its ability to enhance pesticidal activity, making this compound relevant to sustainable agriculture innovations.

From a synthetic perspective, CAS 1261727-79-0 is typically prepared via multistep organic synthesis, involving nitration and cross-coupling reactions. Its purity and stability are rigorously controlled to meet the demands of GMP-compliant production, especially for pharmaceutical applications. Analytical techniques like HPLC and NMR are employed to validate its structure, ensuring consistency for research and industrial use.

Environmental and safety considerations are paramount when handling 2-Hydroxy-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine. While not classified as hazardous under standard regulations, proper laboratory practices must be followed to minimize risks. Its biodegradability and ecotoxicological profile are areas of ongoing study, reflecting the broader shift toward green chemistry principles in chemical manufacturing.

In summary, 2-Hydroxy-3-nitro-5-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261727-79-0) exemplifies the intersection of cutting-edge chemistry and applied sciences. Its relevance spans drug development, agrochemical innovation, and computational modeling, making it a compound of enduring interest to researchers worldwide. As the scientific community continues to explore its potential, this molecule is poised to contribute to breakthroughs in healthcare and agricultural productivity.